Cas no 1255207-50-1 (4-Bromo-2-methoxy-3-methylbenzonitrile)

• Product Name: 4-Bromo-2-methoxy-3-methylbenzonitrile
• CAS No: 1255207-50-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 2106997
• Update Time: 2023-08-03

4-Bromo-2-methoxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-3-methylbenzonitrile
• BUZZKMHVESXUHC-UHFFFAOYSA-N
• 4-bromo-3-methyl-2-(methyloxy)benzonitrile
• 4-Bromo-2-methoxy-3-methylbenzonitrile

• Inchi： 1S/C9H8BrNO/c1-6-8(10)4-3-7(5-11)9(6)12-2/h3-4H,1-2H3
• InChI Key： BUZZKMHVESXUHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 33